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Compound of Interest

Compound Name: Dienogest-d4

Cat. No.: B12415273 Get Quote

For researchers, scientists, and professionals in drug development, the procurement and

application of isotopically labeled compounds such as Dienogest-d4 are critical for robust and

accurate experimental outcomes. This guide provides an in-depth overview of Dienogest-d4,

including supplier information, key technical data, and generalized experimental workflows.

Dienogest-d4: An Overview
Dienogest-d4 is the deuterated form of Dienogest, a synthetic progestogen used in the

treatment of endometriosis. The incorporation of deuterium atoms (a stable isotope of

hydrogen) makes it a valuable tool in various research applications, particularly as an internal

standard in quantitative analyses using mass spectrometry.[1]

Sourcing Dienogest-d4: Supplier Information
Several chemical suppliers specialize in providing reference standards and isotopically labeled

compounds for research purposes. When selecting a supplier, it is crucial to consider factors

such as the availability of a Certificate of Analysis (COA), stated purity, and customer support.

The following table summarizes publicly available information for potential suppliers of

Dienogest-d4.
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Supplier Website
Contact
Information

Notes

Simson Pharma simsonpharma.com
--INVALID-LINK--, --

INVALID-LINK--

Provides a Certificate

of Analysis with every

compound.[2] Offers

custom synthesis.[3]

MedChemExpress
medchemexpress.co

m
--INVALID-LINK--

States that Dienogest-

d4 can be used as a

tracer or internal

standard for NMR,

GC-MS, or LC-MS.[1]

Clinivex theclinivex.com
--INVALID-LINK--, +1

(877)-861-1996

Products are strictly

for research and

development

purposes.[4]

Chemtos chemtos.com
--INVALID-LINK--, +1-

512-686-4444

Provides a

comprehensive

Certificate of Analysis

with their labeled

compounds.[5]

Pharmaffiliates pharmaffiliates.com --INVALID-LINK--

Categorizes

Dienogest-d4 under

stable isotopes and

miscellaneous

compounds.

Technical Data Summary
The Certificate of Analysis is a critical document that provides detailed information about the

quality and purity of a chemical compound. While specific values will vary by batch and

supplier, the following table outlines the typical quantitative data provided for Dienogest-d4.
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Parameter Typical Specification Method of Analysis

Chemical Formula C₂₀H₂₁D₄NO₂ -

Molecular Weight 315.45 g/mol Mass Spectrometry

Chemical Purity ≥98% HPLC, UPLC

Isotopic Purity ≥99 atom % D Mass Spectrometry, NMR

Appearance White to off-white solid Visual Inspection

Solubility Soluble in DMSO, Ethanol As per product datasheet[6]

Storage -20°C As per product datasheet[6]

Experimental Protocols: A Generalized Workflow
While specific experimental protocols will vary based on the research question and

instrumentation, the following section outlines a generalized workflow for the use of Dienogest-
d4 as an internal standard in a quantitative LC-MS (Liquid Chromatography-Mass

Spectrometry) analysis.

Objective
To accurately quantify the concentration of Dienogest in a biological matrix (e.g., plasma, tissue

homogenate) using Dienogest-d4 as an internal standard.

Materials
Dienogest analytical standard

Dienogest-d4 internal standard

Biological matrix (e.g., plasma)

LC-MS grade solvents (e.g., acetonitrile, methanol, water)

Formic acid or other modifiers

Solid-phase extraction (SPE) or liquid-liquid extraction (LLE) materials
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Calibrated pipettes and vials

Methodology
Preparation of Standard Solutions:

Prepare a stock solution of Dienogest and Dienogest-d4 in a suitable organic solvent

(e.g., methanol).

Create a series of calibration standards by spiking known concentrations of the Dienogest

stock solution into the biological matrix.

Prepare quality control (QC) samples at low, medium, and high concentrations in the same

manner.

Sample Preparation:

To each unknown sample, calibration standard, and QC sample, add a fixed amount of the

Dienogest-d4 internal standard solution.

Perform an extraction procedure (e.g., protein precipitation followed by SPE or LLE) to

remove interfering substances from the matrix.

Evaporate the solvent from the extracted samples and reconstitute in the mobile phase.

LC-MS Analysis:

Inject the prepared samples onto an appropriate LC column.

Develop a gradient elution method to achieve chromatographic separation of Dienogest

and Dienogest-d4 from other matrix components.

Optimize the mass spectrometer parameters (e.g., ionization source, collision energy) for

the detection of both analytes.

Monitor the specific precursor-to-product ion transitions for Dienogest and Dienogest-d4
using Multiple Reaction Monitoring (MRM).
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Data Analysis:

Integrate the peak areas for both Dienogest and Dienogest-d4 in each sample.

Calculate the peak area ratio (Dienogest / Dienogest-d4).

Construct a calibration curve by plotting the peak area ratio of the calibration standards

against their known concentrations.

Determine the concentration of Dienogest in the unknown samples by interpolating their

peak area ratios from the calibration curve.

Visualizing Workflows and Relationships
To further clarify the processes involved, the following diagrams, generated using the DOT

language, illustrate the procurement workflow and a generalized experimental logic.
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Procurement Workflow

Identify Research Need for Dienogest-d4

Search for Potential Suppliers

Request Quotations and Certificates of Analysis (COA)

Evaluate Supplier Information (Price, Purity, Availability)

Select Supplier and Place Purchase Order

Receive and Verify Compound with COA

Click to download full resolution via product page

Caption: Procurement workflow for Dienogest-d4.
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LC-MS Experimental Workflow

Prepare Calibration Standards and QC Samples

Spike Samples with Dienogest-d4 (Internal Standard)

Sample Extraction (SPE or LLE)

LC-MS Analysis

Data Processing and Quantification

Result Reporting

Click to download full resolution via product page

Caption: Generalized LC-MS experimental workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. medchemexpress.com [medchemexpress.com]

2. Dienogest D4 | CAS No- NA | Simson Pharma Limited [simsonpharma.com]

3. Dienogest D4 | CAS No- NA | Simson Pharma Limited [br.simsonpharma.com]

4. theclinivex.com [theclinivex.com]

5. chemtos.com [chemtos.com]

6. cdn.caymanchem.com [cdn.caymanchem.com]

To cite this document: BenchChem. [A Technical Guide to Dienogest-d4: Sourcing and
Application for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12415273#dienogest-d4-supplier-and-ordering-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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